molecular formula C21H22F3NO4 B215887 4-(3,4-dimethoxyphenyl)-N-[3-(trifluoromethyl)phenyl]tetrahydro-2H-pyran-4-carboxamide

4-(3,4-dimethoxyphenyl)-N-[3-(trifluoromethyl)phenyl]tetrahydro-2H-pyran-4-carboxamide

Cat. No. B215887
M. Wt: 409.4 g/mol
InChI Key: BDDSTTIHXFMOGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3,4-dimethoxyphenyl)-N-[3-(trifluoromethyl)phenyl]tetrahydro-2H-pyran-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as DMTFTHP and has been studied extensively for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of DMTFTHP is not fully understood, but it is believed to involve the modulation of various cellular pathways and signaling cascades. DMTFTHP has been shown to interact with various proteins and enzymes in the body, including kinases and phosphatases, which play important roles in cellular signaling and regulation.
Biochemical and Physiological Effects:
DMTFTHP has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that DMTFTHP can inhibit the growth and proliferation of cancer cells, induce apoptosis, and modulate various signaling pathways. In vivo studies have shown that DMTFTHP can reduce inflammation, improve cognitive function, and modulate immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTFTHP for lab experiments is its unique chemical structure, which makes it a valuable tool for studying various cellular pathways and signaling cascades. However, one limitation of DMTFTHP is its relatively complex synthesis method, which can make it difficult to obtain in large quantities for certain experiments.

Future Directions

There are several future directions for research on DMTFTHP. One potential area of focus is the development of new drug candidates based on the structure of DMTFTHP for the treatment of various diseases. Another potential direction is the investigation of the potential use of DMTFTHP as a building block for the synthesis of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of DMTFTHP and its potential therapeutic benefits.

Synthesis Methods

The synthesis of DMTFTHP involves a series of chemical reactions that lead to the formation of the final product. The process involves the reaction of 3-(trifluoromethyl)phenylboronic acid with 3,4-dimethoxybenzaldehyde in the presence of a palladium catalyst. The resulting product is then subjected to a series of further reactions, including the addition of a tetrahydro-2H-pyran-4-carboxamide group, to yield the final compound.

Scientific Research Applications

DMTFTHP has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, DMTFTHP has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. In pharmacology, DMTFTHP has been studied for its mechanism of action and potential therapeutic benefits. In material science, DMTFTHP has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.

properties

Product Name

4-(3,4-dimethoxyphenyl)-N-[3-(trifluoromethyl)phenyl]tetrahydro-2H-pyran-4-carboxamide

Molecular Formula

C21H22F3NO4

Molecular Weight

409.4 g/mol

IUPAC Name

4-(3,4-dimethoxyphenyl)-N-[3-(trifluoromethyl)phenyl]oxane-4-carboxamide

InChI

InChI=1S/C21H22F3NO4/c1-27-17-7-6-14(13-18(17)28-2)20(8-10-29-11-9-20)19(26)25-16-5-3-4-15(12-16)21(22,23)24/h3-7,12-13H,8-11H2,1-2H3,(H,25,26)

InChI Key

BDDSTTIHXFMOGB-UHFFFAOYSA-N

SMILES

COC1=C(C=C(C=C1)C2(CCOCC2)C(=O)NC3=CC=CC(=C3)C(F)(F)F)OC

Canonical SMILES

COC1=C(C=C(C=C1)C2(CCOCC2)C(=O)NC3=CC=CC(=C3)C(F)(F)F)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.